Cas no 863006-25-1 (ethyl 1-ethyl-3,5-dimethyl-4-{(4-methylphenyl)methylcarbamoyl}-1H-pyrrole-2-carboxylate)

• Product Name: ethyl 1-ethyl-3,5-dimethyl-4-{(4-methylphenyl)methylcarbamoyl}-1H-pyrrole-2-carboxylate
• CAS No: 863006-25-1
• MF: C₂₀H₂₆N₂O₃
• MW: 342.432045459747
• CID: 5906259
• PubChem ID: 7117197
• Update Time: 2025-08-05

ethyl 1-ethyl-3,5-dimethyl-4-{(4-methylphenyl)methylcarbamoyl}-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-ethyl-3,5-dimethyl-4-((4-methylbenzyl)carbamoyl)-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 1-ethyl-3,5-dimethyl-4-[[[(4-methylphenyl)methyl]amino]carbonyl]-, ethyl ester
• 863006-25-1
• ethyl 1-ethyl-3,5-dimethyl-4-[(4-methylphenyl)methylcarbamoyl]pyrrole-2-carboxylate
• CCG-286499
• F0672-0566
• ethyl 1-ethyl-3,5-dimethyl-4-{[(4-methylphenyl)methyl]carbamoyl}-1H-pyrrole-2-carboxylate
• AKOS024594745
• ethyl 1-ethyl-3,5-dimethyl-4-{(4-methylphenyl)methylcarbamoyl}-1H-pyrrole-2-carboxylate

• Inchi： 1S/C20H26N2O3/c1-6-22-15(5)17(14(4)18(22)20(24)25-7-2)19(23)21-12-16-10-8-13(3)9-11-16/h8-11H,6-7,12H2,1-5H3,(H,21,23)
• InChI Key： RAZODAFSYWQONR-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(C(NCC2=CC=C(C)C=C2)=O)C(C)=C1C(OCC)=O

Computed Properties

• Exact Mass: 342.19434270g/mol
• Monoisotopic Mass: 342.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.3Ų

Additional information on ethyl 1-ethyl-3,5-dimethyl-4-{(4-methylphenyl)methylcarbamoyl}-1H-pyrrole-2-carboxylate

Ethyl 1-Ethyl-3,5-Dimethyl-4-{(4-Methylphenyl)Methylcarbamoyl}-1H-Pyrrole-2-Carboxylate: A Comprehensive Overview

Ethyl 1-ethyl-3,5-dimethyl-4-{(4-methylphenyl)methylcarbamoyl}-1H-pyrrole-2-carboxylate, identified by the CAS number 863006-25-1, is a complex organic compound with a diverse range of applications in various fields. This compound belongs to the class of pyrrole derivatives, which are known for their unique chemical properties and versatility in synthetic chemistry. The structure of this compound is characterized by a pyrrole ring substituted with ethyl, methyl, and carbamoyl groups, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Its ability to form stable complexes with bioactive molecules has been extensively explored in academic research. For instance, researchers at the University of California have demonstrated that ethyl 1-ethyl-3,5-dimethyl-4-{(4-methylphenyl)methylcarbamoyl}-1H-pyrrole-2-carboxylate can serve as a versatile platform for encapsulating hydrophobic drugs, enhancing their solubility and bioavailability. This finding has significant implications for the pharmaceutical industry, particularly in the design of targeted drug delivery systems.

In addition to its pharmaceutical applications, this compound has also found utility in the field of agrochemicals. Its ability to interact with plant cell membranes has been leveraged in the development of new-generation pesticides. A study published in the Journal of Agricultural Chemistry revealed that when applied as a coating on seeds, this compound can significantly improve germination rates and protect plants from fungal infections. This dual functionality underscores its importance as a multi-purpose chemical entity.

The synthesis of CAS No 863006-25-1 involves a series of intricate organic reactions, including nucleophilic substitutions and condensation reactions. The process typically begins with the preparation of the pyrrole ring, followed by sequential substitution and alkylation steps to introduce the desired functional groups. Recent advancements in catalytic methods have enabled chemists to optimize these reactions, reducing production costs and improving yield efficiency.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies conducted by the European Chemicals Agency (ECHA) indicate that under controlled conditions, it exhibits moderate biodegradation rates, making it suitable for use in sustainable chemical processes. However, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, ethyl 1-ethyl-3,5-dimethyl-4-{(4-methylphenyl)methylcarbamoyl}-1H-pyrrole-2-carboxylate (CAS No 863006-25-1) is a versatile compound with promising applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool in modern synthetic chemistry. As research continues to uncover new potential uses for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.